Cas no 1568036-74-7 ((1S)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol
• CAS No: 1568036-74-7
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6136410
• PubChem ID: 83093717
• Update Time: 2025-08-05

(1S)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol
• EN300-1147103
• AKOS021415088
• 1568036-74-7

• Inchi： 1S/C10H13N3O/c1-7-3-4-9(8(2)5-7)10(14)6-12-13-11/h3-5,10,14H,6H2,1-2H3/t10-/m1/s1
• InChI Key： XCNSHHUUSGCHNQ-SNVBAGLBSA-N
• SMILES： O[C@H](CN=[N+]=[N-])C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.6Ų

Additional information on (1S)-2-azido-1-(2,4-dimethylphenyl)ethan-1-ol

(1S)-2-Azido-1-(2,4-Dimethylphenyl)Ethan-1-Ol: A Comprehensive Overview

The compound with CAS No 1568036-74-7, commonly referred to as (1S)-2-Azido-1-(2,4-Dimethylphenyl)Ethan-1-Ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a chiral azide alcohol derivative with a unique structure that makes it highly versatile for various applications. The azide group (-N₃) and the alcohol group (-OH) are key functional groups that contribute to its reactivity and potential biological activity. Recent studies have highlighted its role in drug discovery and its potential as a building block in organic synthesis.

The synthesis of (1S)-2-Azido-1-(2,4-Dimethylphenyl)Ethan-1-Ol involves a multi-step process that typically includes the introduction of the azide group via nucleophilic substitution or coupling reactions. The stereochemistry at the chiral center is crucial for its biological activity, as demonstrated in recent research. The (S)-configuration has shown superior binding affinity to certain protein targets compared to its (R)-counterpart, making it a preferred compound in asymmetric synthesis.

One of the most promising applications of this compound is in the field of medicinal chemistry. The azide group is known for its ability to undergo click chemistry reactions, such as the Huisgen cycloaddition, which enables the rapid construction of complex molecular architectures. This property has been exploited in the development of bioconjugates and drug delivery systems. Recent studies have also explored its use as an intermediate in the synthesis of peptidomimetics and macrocycles, further expanding its utility in drug design.

In addition to its synthetic applications, (1S)-2-Azido-1-(2,4-Dimethylphenyl)Ethan-1-Ol has shown interesting biological properties. Preclinical studies have demonstrated its potential as an antioxidant agent due to the redox activity of the azide group. The compound exhibits significant radical scavenging activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to modulate cellular signaling pathways has been investigated, revealing potential anti-inflammatory and anticancer activities.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. The combination of the azide group and the aromatic ring provides opportunities for designing stimuli-responsive materials. Recent research has focused on its use in developing shape-memory polymers and self-healing materials, where the azide group plays a critical role in cross-linking and dynamic bonding.

In conclusion, (1S)-2-Azido-1-(2,4-Dimethylphenyl)Ethan-1-Ol (CAS No 1568036-74-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in advancing modern chemistry and medicine.